![molecular formula C24H21N3O5S2 B2481723 N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide CAS No. 895027-54-0](/img/structure/B2481723.png)
N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide
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Description
N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide is a useful research compound. Its molecular formula is C24H21N3O5S2 and its molecular weight is 495.57. The purity is usually 95%.
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Scientific Research Applications
Antimalarial and Antiviral Potential
N-(phenylsulfonyl)acetamide derivatives, which include compounds structurally similar to N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide, have been investigated for their potential in antimalarial and antiviral applications. A study by Fahim and Ismael (2021) explored these compounds' in vitro antimalarial activity and their ability to target COVID-19, showing promise in both areas (Fahim & Ismael, 2021).
Antimicrobial and Antiproliferative Activities
Compounds with a thiazole core, such as the one , have been synthesized and evaluated for antimicrobial and antiproliferative activities. Mansour et al. (2020) reported that certain thiazole derivatives exhibited significant activity against microbial strains and cancer cell lines, highlighting their potential in the development of new antimicrobial and anticancer agents (Mansour et al., 2020).
Psychotropic, Anti-inflammatory, and Cytotoxic Effects
The thiazole and benzothiazole structures are key in synthesizing compounds with psychotropic, anti-inflammatory, and cytotoxic effects. Zablotskaya et al. (2013) synthesized derivatives that demonstrated sedative action, high anti-inflammatory activity, selective cytotoxic effects against tumor cell lines, and antimicrobial action, indicating the versatility of these compounds in medical research (Zablotskaya et al., 2013).
Novel Synthesis Techniques
Research into novel synthesis techniques of benzo[d]-1,2-thiazole derivatives, including methods involving directed lithiation, has been documented by Stanetty et al. (1997). These techniques are crucial for advancing the production and application of such compounds in various fields of scientific research (Stanetty et al., 1997).
Properties
IUPAC Name |
3-(benzenesulfonyl)-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O5S2/c28-23(8-12-34(29,30)18-6-2-1-3-7-18)27(16-17-5-4-9-25-15-17)24-26-19-13-20-21(14-22(19)33-24)32-11-10-31-20/h1-7,9,13-15H,8,10-12,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXIVUDWJIULPQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=C3C(=C2)SC(=N3)N(CC4=CN=CC=C4)C(=O)CCS(=O)(=O)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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